N-(4-bromophenyl)-2-[4-(2-hydroxyethyl)-1-piperazinyl]acetamide hydrochloride

• IUPAC Name: N-(4-bromophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]acetamide;hydrochloride
• InChI: InChI=1S/C14H20BrN3O2.ClH/c15-12-1-3-13(4-2-12)16-14(20)11-18-7-5-17(6-8-18)9-10-19;/h1-4,19H,5-11H2,(H,16,20);1H
• InChI Key: XOUBREIXDWGAGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC(=O)NC2=CC=C(C=C2)Br.Cl
• Molecular Formula: C14H21BrClN3O2
• Molecular Weight: 378.69 g/mol

Description

N-(4-bromophenyl)-2-[4-(2-hydroxyethyl)-1-piperazinyl]acetamide hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as BPAH, and it is a white crystalline powder that is soluble in water. BPAH has been synthesized using various methods, and it has been found to exhibit several biochemical and physiological effects.

Scientific Research Applications

Piperazine Derivatives in Scientific Research

Synthesis and Therapeutic Applications

Piperazine derivatives have been synthesized and evaluated for their potential therapeutic applications. For instance, Efletirizine hydrochloride, a histamine H1 receptor antagonist, was synthesized demonstrating the potential of piperazine compounds in medical chemistry, particularly in allergy treatment (Mai Lifang, 2011). Similarly, multifunctional amides incorporating piperazine structures were explored for Alzheimer's disease therapy, highlighting the enzyme inhibitory potentials and mild cytotoxicity of these compounds (Mubashir Hassan et al., 2018).

Chemoselective Synthesis

The chemoselective synthesis processes involving piperazine compounds have been developed for creating intermediates like N-(2-Hydroxyphenyl)acetamide, which are crucial in synthesizing antimalarial drugs. These studies emphasize the versatility and utility of piperazine derivatives in synthesizing key pharmaceutical intermediates (Deepali B Magadum & G. Yadav, 2018).